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Compound of Interest

Compound Name: 4-Phenylmorpholin-3-one

Cat. No.: B154935

Essential Safety and Handling Guide for 4-
Phenylmorpholin-3-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Phenylmorpholin-3-one (CAS No. 29518-11-4). Adherence to these procedures is essential
for ensuring personal safety and maintaining a secure laboratory environment. This compound
is known to cause skin and eye irritation and may cause respiratory irritation.[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with 4-Phenylmorpholin-3-one are skin irritation, serious eye
irritation, and potential respiratory irritation.[1][2] Therefore, the use of appropriate personal
protective equipment is mandatory to prevent exposure.
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Protection Type

Specific Equipment

Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or
OSHA 29 CFR 1910.133 (US).

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Gloves must be inspected

before use.

Follow EU Directive
89/686/EEC and the standard
EN 374.

Skin and Body Protection

Laboratory coat or an
impervious gown. Closed-toe

footwear is required.

Select based on workplace
hazards and potential for

splashing.

Respiratory Protection

Required when dust or
aerosols may be generated. A
NIOSH-approved N95 (or
better) particulate respirator is

recommended.

Use respirators and
components tested and
approved under appropriate
government standards such as
NIOSH (US) or CEN (EU).

Operational Plan: Step-by-Step Handling Procedure

Follow this workflow to ensure the safe handling of 4-Phenylmorpholin-3-one from receipt to

disposal.

e Preparation and Inspection:

o Before handling, ensure that an eyewash station and safety shower are readily accessible.

o Inspect all PPE for damage before use.

o Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[3]

e Handling and Use:

o Avoid the formation of dust and aerosols.[4]
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o Wash hands thoroughly after handling the compound.[3][4]
o Avoid contact with skin, eyes, and clothing.[3]

o Do not eat, drink, or smoke in the work area.

e Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water. If
skin irritation persists, seek medical attention.[3][4]

¢ In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[3][4]

e In Case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[3][4]

e In Case of a Spill: Evacuate the area. Wear appropriate PPE, including respiratory
protection. Sweep up the solid material, taking care to avoid generating dust, and place it in
a suitable, closed container for disposal.

Disposal Plan

All waste materials contaminated with 4-Phenylmorpholin-3-one must be treated as
hazardous waste.

e \Waste Collection:

o Collect all contaminated materials, including empty containers, used gloves, and cleaning
materials, in a designated and properly labeled hazardous waste container.
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» Container Management:

o Keep waste containers tightly closed and store them in a designated, secure area.
e Disposal:

o Dispose of the hazardous waste through a licensed contractor.[4]

o Do not dispose of the material down the drain or with regular trash.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with all local, state, and federal regulations.[3]

Below is a diagram illustrating the safe handling workflow for 4-Phenylmorpholin-3-one.
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Caption: Safe handling workflow for 4-Phenylmorpholin-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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